Cas no 2382719-64-2 (tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate)

• Product Name: tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate
• CAS No: 2382719-64-2
• MF: C₁₄H₂₆BNO₄
• MW: 283.171544551849
• CID: 4741346
• PubChem ID: 137964345
• Update Time: 2026-02-25

tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]-, 1,1-dimethylethyl ester, rel-
• Tert-butyl N-[(1R,2R)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate
• CID 137964345
• trans-tert-butyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)carbamate hydrochloride
• tert-butyl ((1S,2S)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl)carbamate
• tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate

• Inchi： 1S/C14H26BNO4/c1-12(2,3)18-11(17)16-10-8-9(10)15-19-13(4,5)14(6,7)20-15/h9-10H,8H2,1-7H3,(H,16,17)/t9-,10-/m1/s1
• InChI Key： AQEITQBMKRPRMU-NXEZZACHSA-N
• SMILES： O1B([C@@H]2C[C@H]2NC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 283.1954885 g/mol
• Monoisotopic Mass: 283.1954885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8
• Molecular Weight: 283.17

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 344.6±31.0 °C(Predicted)
• pka: 12.90±0.40(Predicted)

Additional information on tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate

Comprehensive Overview of tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate (CAS No. 2382719-64-2)

The compound tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate (CAS No. 2382719-64-2) is a highly specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl ring and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The presence of the tert-butyl carbamate group further enhances its stability and reactivity, aligning with modern trends in green chemistry and sustainable synthesis.

In recent years, the demand for boron-containing compounds like CAS 2382719-64-2 has surged due to their pivotal role in drug discovery and material science. Users often search for "boronic acid derivatives in medicinal chemistry" or "applications of dioxaborolane in catalysis," reflecting the growing interest in this niche. This compound's trans-cyclopropyl configuration is particularly noteworthy, as it offers steric control in stereoselective reactions—a hot topic in asymmetric synthesis forums and publications.

From a synthetic perspective, tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate serves as a protected amine precursor, enabling chemists to explore novel peptide mimetics and bioconjugates. Its compatibility with Pd-catalyzed reactions is another frequently searched aspect, as researchers seek efficient methods for C-C bond formation. The compound's stability under ambient conditions also addresses common queries about "handling air-sensitive boronic esters," making it a practical choice for industrial-scale applications.

The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group in this compound is a recurring motif in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent literature. Searches like "boron in targeted protein degradation" highlight its relevance. Additionally, the tert-butyloxycarbonyl (Boc) protection strategy embedded in its structure resonates with queries about "amine protection-deprotection techniques," a cornerstone in multistep organic synthesis.

Environmental and regulatory considerations are also trending topics. While CAS 2382719-64-2 is not classified as hazardous, its synthesis aligns with atom economy principles—a key focus for researchers searching "eco-friendly borylation methods." The compound's role in high-throughput screening libraries further connects it to popular queries about "fragment-based drug design," underscoring its versatility.

In summary, tert-butyl N-[trans-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopropyl]carbamate exemplifies the intersection of cutting-edge synthetic chemistry and applied pharmaceutical research. Its structural features and reactivity profile cater to diverse search intents, from "cyclopropyl boronic ester applications" to "Boc-protected boronates," making it a compound of enduring scientific and industrial interest.